Hematoxylin hydrate
Hematoxylin hydrate
Hematoxylin appears as white to yellowish crystals that redden on exposure to light. (NTP, 1992)
Haematoxylin is an organic heterotetracyclic compound 7,11b-dihydroindeno[2,1-c]chromene carrying five hydroxy substituents at positions 3, 4, 6a, 9 and 10. The most important and most used dye in histology, histochemistry, histopathology and in cytology. It has a role as a plant metabolite and a histological dye. It is an organic heterotetracyclic compound, a polyphenol, a tertiary alcohol and an oxacycle.
A dye obtained from the heartwood of logwood (Haematoxylon campechianum Linn., Leguminosae) used as a stain in microscopy and in the manufacture of ink.
Haematoxylin is an organic heterotetracyclic compound 7,11b-dihydroindeno[2,1-c]chromene carrying five hydroxy substituents at positions 3, 4, 6a, 9 and 10. The most important and most used dye in histology, histochemistry, histopathology and in cytology. It has a role as a plant metabolite and a histological dye. It is an organic heterotetracyclic compound, a polyphenol, a tertiary alcohol and an oxacycle.
A dye obtained from the heartwood of logwood (Haematoxylon campechianum Linn., Leguminosae) used as a stain in microscopy and in the manufacture of ink.
Brand Name:
Vulcanchem
CAS No.:
517-28-2
VCID:
VC0191393
InChI:
InChI=1S/C16H14O6/c17-10-2-1-8-13-9-4-12(19)11(18)3-7(9)5-16(13,21)6-22-15(8)14(10)20/h1-4,13,17-21H,5-6H2/t13-,16+/m1/s1
SMILES:
Molecular Formula:
C16H14O6·xH2O
Molecular Weight:
302.28 (anhydrous basis)
Hematoxylin hydrate
CAS No.: 517-28-2
Natural Products
VCID: VC0191393
Molecular Formula: C16H14O6·xH2O
Molecular Weight: 302.28 (anhydrous basis)
| CAS No. | 517-28-2 |
|---|---|
| Product Name | Hematoxylin hydrate |
| Molecular Formula | C16H14O6·xH2O |
| Molecular Weight | 302.28 (anhydrous basis) |
| IUPAC Name | (6aR,11bS)-7,11b-dihydro-6H-indeno[2,1-c]chromene-3,4,6a,9,10-pentol |
| Standard InChI | InChI=1S/C16H14O6/c17-10-2-1-8-13-9-4-12(19)11(18)3-7(9)5-16(13,21)6-22-15(8)14(10)20/h1-4,13,17-21H,5-6H2/t13-,16+/m1/s1 |
| Standard InChIKey | WZUVPPKBWHMQCE-UHFFFAOYSA-N |
| Isomeric SMILES | C1C2=CC(=C(C=C2[C@@H]3[C@]1(COC4=C3C=CC(=C4O)O)O)O)O |
| Canonical SMILES | C1C2=CC(=C(C=C2C3C1(COC4=C3C=CC(=C4O)O)O)O)O |
| Melting Point | 212 to 248 °F (NTP, 1992) |
| Physical Description | Hematoxylin appears as white to yellowish crystals that redden on exposure to light. (NTP, 1992) |
| Description | Hematoxylin appears as white to yellowish crystals that redden on exposure to light. (NTP, 1992) Haematoxylin is an organic heterotetracyclic compound 7,11b-dihydroindeno[2,1-c]chromene carrying five hydroxy substituents at positions 3, 4, 6a, 9 and 10. The most important and most used dye in histology, histochemistry, histopathology and in cytology. It has a role as a plant metabolite and a histological dye. It is an organic heterotetracyclic compound, a polyphenol, a tertiary alcohol and an oxacycle. A dye obtained from the heartwood of logwood (Haematoxylon campechianum Linn., Leguminosae) used as a stain in microscopy and in the manufacture of ink. |
| Shelf Life | TURNS RED ON EXPOSURE TO LIGHT; ITS SOLN DARKEN ON STANDING /TRIHYDRATE/ |
| Solubility | Slightly soluble in cold; soluble in hot (NTP, 1992) |
| Synonyms | Haematoxylon Hematoxiline Hematoxylin Hemotoxylin Hydroxybrasilin Hydroxybrazilin |
| PubChem Compound | 10603 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume